molecular formula C19H20N6O2 B5548404 4-(1H-imidazol-1-yl)-6-[4-(4-methoxybenzoyl)-1-piperazinyl]pyrimidine

4-(1H-imidazol-1-yl)-6-[4-(4-methoxybenzoyl)-1-piperazinyl]pyrimidine

Cat. No.: B5548404
M. Wt: 364.4 g/mol
InChI Key: QUOKMPZAMCWBRR-UHFFFAOYSA-N
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Description

4-(1H-imidazol-1-yl)-6-[4-(4-methoxybenzoyl)-1-piperazinyl]pyrimidine is a useful research compound. Its molecular formula is C19H20N6O2 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.16477390 g/mol and the complexity rating of the compound is 491. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

4-Substituted 1-(p-methoxybenzyl)imidazoles, including compounds structurally related to 4-(1H-imidazol-1-yl)-6-[4-(4-methoxybenzoyl)-1-piperazinyl]pyrimidine, have been synthesized and evaluated for their antimycobacterial properties. These compounds showed potential as antimycobacterials, although not as potent as some previously synthesized purines and pyrimidines (Miranda & Gundersen, 2009).

Antineoplastic Activity

Imidazo[1,2-a]pyrimidine derivatives, closely related to the chemical structure , have been synthesized and tested for their antineoplastic activity. Some of these compounds showed variable degrees of effectiveness against different cancer cell lines, indicating potential in cancer treatment research (Abdel-Hafez, 2007).

Fluorescent Sensor for Zinc Ion

Certain derivatives of imidazo[1,2-a]pyrimidines, similar to the compound , have been developed as fluorescent sensors for detecting zinc ions. This application is particularly significant in environmental monitoring, such as assessing zinc concentration in drinking water (Rawat & Rawat, 2018).

Development of New Synthetic Methods

Research into the synthesis of imidazo[1,2-a]pyrimidine derivatives has expanded the understanding of chemical synthesis techniques, including multicomponent reactions and condensation reactions. These studies contribute to the broader field of synthetic chemistry and drug development (Goel, Luxami, & Paul, 2015).

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Compounds containing imidazole, pyrimidine, and piperazine rings are often studied for their potential as therapeutic agents .

Properties

IUPAC Name

[4-(6-imidazol-1-ylpyrimidin-4-yl)piperazin-1-yl]-(4-methoxyphenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N6O2/c1-27-16-4-2-15(3-5-16)19(26)24-10-8-23(9-11-24)17-12-18(22-13-21-17)25-7-6-20-14-25/h2-7,12-14H,8-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QUOKMPZAMCWBRR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=CN=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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